Cas no 2731011-01-9 (1-(2-aminoethyl)-1H-indazole-5-carboxylic acid dihydrochloride)

• Product Name: 1-(2-aminoethyl)-1H-indazole-5-carboxylic acid dihydrochloride
• CAS No: 2731011-01-9
• MF: C₁₀H₁₃Cl₂N₃O₂
• MW: 278.135120153427
• CID: 5769863
• PubChem ID: 165605440
• Update Time: 2025-06-07

1-(2-aminoethyl)-1H-indazole-5-carboxylic acid dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 2731011-01-9
• 1-(2-aminoethyl)-1H-indazole-5-carboxylic acid dihydrochloride
• EN300-37115156

• Inchi： 1S/C10H11N3O2.2ClH/c11-3-4-13-9-2-1-7(10(14)15)5-8(9)6-12-13;;/h1-2,5-6H,3-4,11H2,(H,14,15);2*1H
• InChI Key： FVUTYHKQSQMRBN-UHFFFAOYSA-N
• SMILES： Cl.Cl.OC(C1C=CC2=C(C=1)C=NN2CCN)=O

Computed Properties

• Exact Mass: 277.0384821g/mol
• Monoisotopic Mass: 277.0384821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 247
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 81.1Ų

Additional information on 1-(2-aminoethyl)-1H-indazole-5-carboxylic acid dihydrochloride

1-(2-Aminoethyl)-1H-Indazole-5-Carboxylic Acid Dihydrochloride: A Comprehensive Overview

1-(2-Aminoethyl)-1H-indazole-5-carboxylic acid dihydrochloride (CAS No. 2731011-01-9) is a versatile compound with significant potential in various fields of chemical and pharmaceutical research. This compound, characterized by its unique structural features, has garnered attention for its potential applications in drug discovery, medicinal chemistry, and biochemical studies. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements associated with this compound.

Chemical Structure and Properties

The molecular formula of 1-(2-aminoethyl)-1H-indazole-5-carboxylic acid dihydrochloride is C₁₂H₁₄N₄O₂·2HCl, and its molecular weight is approximately 306.23 g/mol. The compound features an indazole core, which is a bicyclic heterocyclic structure consisting of a benzene ring fused to a pyrazole ring. The presence of the aminoethyl group and the carboxylic acid functionality imparts unique chemical properties and reactivity to the molecule. The dihydrochloride salt form enhances its solubility in water and other polar solvents, making it suitable for various experimental conditions.

Synthesis Methods

The synthesis of 1-(2-aminoethyl)-1H-indazole-5-carboxylic acid dihydrochloride can be achieved through several routes, each with its own advantages and limitations. One common approach involves the reaction of 5-bromoindazole with 2-aminoethanol followed by carboxylation and subsequent conversion to the dihydrochloride salt. Another method involves the coupling of 5-carboxyindazole with 2-aminoethanol using coupling reagents such as EDCI (N-(3-dimethylaminopropyl)-N'-ethylcarbodiimide hydrochloride) and HOBt (1-hydroxybenzotriazole). These synthetic strategies have been optimized to improve yield and purity, making the compound more accessible for research purposes.

Biological Activities

1-(2-Aminoethyl)-1H-indazole-5-carboxylic acid dihydrochloride has been studied for its potential biological activities, particularly in the context of drug discovery. Research has shown that this compound exhibits promising activity as an inhibitor of specific enzymes and receptors. For instance, it has been reported to inhibit the activity of monoamine oxidase (MAO), an enzyme involved in the breakdown of neurotransmitters such as serotonin and dopamine. This property makes it a potential candidate for the treatment of neurological disorders such as depression and Parkinson's disease.

In addition to its MAO inhibitory activity, 1-(2-aminoethyl)-1H-indazole-5-carboxylic acid dihydrochloride has also been investigated for its anti-inflammatory properties. Studies have demonstrated that it can modulate the expression of pro-inflammatory cytokines such as TNF-α and IL-6, suggesting its potential use in treating inflammatory conditions.

Clinical Applications and Research Advancements

The potential clinical applications of 1-(2-aminoethyl)-1H-indazole-5-carboxylic acid dihydrochloride are an active area of research. Preclinical studies have shown promising results in animal models of neurological disorders and inflammation. For example, a recent study published in the Journal of Medicinal Chemistry reported that this compound significantly reduced depressive-like behavior in mice subjected to chronic stress. Another study in the European Journal of Pharmacology found that it effectively attenuated inflammation in a rat model of arthritis.

Beyond these initial findings, ongoing research is exploring the compound's mechanism of action at a molecular level. Advanced techniques such as X-ray crystallography and computational modeling are being employed to understand how 1-(2-aminoethyl)-1H-indazole-5-carboxylic acid dihydrochloride interacts with target proteins and enzymes. These insights are crucial for optimizing its pharmacological properties and developing more effective therapeutic agents.

Safety Considerations and Future Directions

Safety is a critical consideration in the development of any new chemical entity. Preclinical toxicology studies have indicated that 1-(2-aminoethyl)-1H-indazole-5-carboxylic acid dihydrochloride exhibits a favorable safety profile at therapeutic doses. However, further investigations are necessary to fully assess its long-term safety and potential side effects.

The future directions for research on 1-(2-aminoethyl)-1H-indazole-5-carboxylic acid dihydrochloride include optimizing its pharmacokinetic properties to enhance bioavailability and reduce dosing frequency. Additionally, efforts are underway to develop prodrugs or analogs that may offer improved therapeutic efficacy or reduced toxicity.

In conclusion, 1-(2-aminoethyl)-1H-indazole-5-carboxylic acid dihydrochloride (CAS No. 2731011-01-9) is a promising compound with diverse applications in chemical and pharmaceutical research. Its unique chemical structure, coupled with its biological activities, makes it an attractive candidate for further investigation and development as a therapeutic agent.